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Compound of Interest

Compound Name:
3-(Thien-2-yl)-L-alanine, N-BOC

protected

Cat. No.: B558398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical properties, experimental

protocols, and applications of N-BOC-3-(2-thienyl)-L-alanine, a key building block in medicinal

chemistry and peptide synthesis.

Core Chemical Properties
N-BOC-3-(2-thienyl)-L-alanine (also known as Boc-3-(2-thienyl)-L-alanine or Boc-L-2-

Thienylalanine) is a derivative of the non-proteinogenic amino acid L-3-(2-thienyl)alanine. The

attachment of the tert-butyloxycarbonyl (BOC) protecting group to the alpha-amino group

allows for controlled, stepwise reactions, particularly in peptide synthesis.[1] Its unique thienyl

side chain makes it a valuable component for creating peptide-based therapeutics and other

bioactive molecules.[2][3]

The fundamental physicochemical properties of N-BOC-3-(2-thienyl)-L-alanine are summarized

in the table below for quick reference.
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Property Value Source

CAS Number 56675-37-7 [4]

Molecular Formula C₁₂H₁₇NO₄S [4][5]

Molecular Weight 271.33 g/mol [4][5]

Appearance
White to off-white crystalline

powder
[4]

Purity ≥98% (Typical) [4]

Solubility

Soluble in organic solvents

such as DMF, DMSO, and

alcohols.

Storage Temperature 0-8°C recommended [3]

Note: Specific values like melting point and optical rotation can vary slightly between batches

and suppliers. Data for the unprotected parent amino acid, 3-(2-Thienyl)-L-alanine, includes a

melting point of approximately 255-263°C (decomposes) and an optical rotation of [α]20/D

around -30.5° (c=1% in H₂O).[6]

Experimental Protocols
Detailed methodologies are crucial for the successful application of N-BOC-3-(2-thienyl)-L-

alanine in a research setting. Below are representative protocols for its synthesis and its use in

peptide synthesis.

This protocol describes the protection of the amino group of 3-(2-thienyl)-L-alanine using di-

tert-butyl dicarbonate ((Boc)₂O). This is a standard procedure for Boc protection of amino

acids.[7]

Materials:

3-(2-thienyl)-L-alanine

Di-tert-butyl dicarbonate ((Boc)₂O)
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Sodium hydroxide (NaOH)

Tetrahydrofuran (THF)

Water (H₂O)

Ethyl acetate (EtOAc)

Petroleum ether

Hydrochloric acid (HCl), 4 M solution

Saturated brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolution: Suspend 3-(2-thienyl)-L-alanine (1.0 eq) in a mixture of water and THF at 0°C

(ice bath).

Basification: Add NaOH (1.5 eq) to the suspension and stir until the amino acid dissolves

completely.

Boc Protection: Add (Boc)₂O (1.3 eq) to the solution. The reaction can be done via a

dropping funnel.

Reaction: Remove the ice bath and allow the solution to stir at room temperature for 16-18

hours.

Workup (1): Extract the reaction mixture with petroleum ether (2x volume) to remove

unreacted (Boc)₂O and other nonpolar impurities.

Acidification: Cool the remaining aqueous layer in an ice bath and carefully acidify to pH 1-2

using 4 M HCl. The product should precipitate.

Extraction: Extract the acidified aqueous layer with ethyl acetate (4x volume).
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Drying and Concentration: Combine the organic layers, wash with saturated brine, dry over

anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the final product,

N-BOC-3-(2-thienyl)-L-alanine, typically as a white solid or colorless oil.[7]

Synthesis Workflow for N-BOC-3-(2-thienyl)-L-alanine

Start: 3-(2-thienyl)-L-alanine 1. Dissolve in THF/H₂O
2. Add NaOH

3. Add (Boc)₂O
4. Stir at RT for 18h

(Boc)₂O 5. Wash with Pet. Ether
6. Acidify with HCl 7. Extract with EtOAc End: Purified ProductDry & Concentrate

Role of N-BOC-3-(2-thienyl)-L-alanine in Drug Discovery

N-BOC-3-(2-thienyl)-L-alanine
(Building Block)

Solid-Phase or
Solution-Phase Synthesis

Incorporation

Novel Peptides &
Peptidomimetics

Generates

Screening against
Biological Targets

Tested in

Lead Compound
Optimization

Identifies Hits for

Drug Candidate

Results in

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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